Cas no 46698-36-6 ((4-Chlorophenyl)(3-fluorophenyl)methanone)

• Product Name: (4-Chlorophenyl)(3-fluorophenyl)methanone
• CAS No: 46698-36-6
• MF: C₁₃H₈ClFO
• MW: 234.653426170349
• CID: 876942
• Update Time: 2026-04-29

(4-Chlorophenyl)(3-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(3-fluorophenyl)methanone
• (4-chlorophenyl)-(3-fluorophenyl)methanone
• 4-CHLORO-3'-FLUOROBENZOPHENONE
• (4-chlorophenyl)-(3-fluorophenyl)-methanone
• ACMC-209k7n
• AGN-PC-00O3HR
• ANW-30465
• CTK4I9524
• p-Chlor-m'-fluorbenzophenon
• SureCN1128726

• Inchi： InChI=1S/C13H8ClFO/c14-11-6-4-9(5-7-11)13(16)10-2-1-3-12(15)8-10/h1-8H
• InChI Key： FIFXBQVRZOTUNN-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)F)C(=O)C2=CC=C(C=C2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-Chlorophenyl)(3-fluorophenyl)methanone

Introduction to (4-Chlorophenyl)(3-Fluorophenyl)methanone (CAS No. 46698-36-6)

(4-Chlorophenyl)(3-fluorophenyl)methanone, also known by its CAS number 46698-36-6, is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which consists of a ketone group flanked by a 4-chlorophenyl and a 3-fluorophenyl substituent. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The chemical structure of (4-Chlorophenyl)(3-fluorophenyl)methanone is represented by the formula C₁₃H₉ClFO. The compound's molecular weight is 235.67 g/mol, and it exists as a white crystalline solid at room temperature. Its melting point is approximately 78-80°C, and it has a boiling point of around 270°C at standard pressure. These physical properties make it suitable for various synthetic processes and analytical techniques.

In the realm of medicinal chemistry, (4-Chlorophenyl)(3-fluorophenyl)methanone has garnered attention due to its potential as a building block for the development of novel drugs. Recent studies have explored its use in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of (4-Chlorophenyl)(3-fluorophenyl)methanone-derived compounds that exhibited potent anti-inflammatory activity in vitro. These findings highlight the compound's potential as a lead molecule for further drug development.

Beyond its medicinal applications, (4-Chlorophenyl)(3-fluorophenyl)methanone has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of functional materials such as polymers and coatings. Research published in Advanced Materials in 2022 demonstrated the use of (4-Chlorophenyl)(3-fluorophenyl)methanone as a monomer in the preparation of high-performance polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, aerospace, and automotive industries.

The synthetic routes for preparing (4-Chlorophenyl)(3-fluorophenyl)methanone are well-documented in the literature. One common method involves the Friedel-Crafts acylation reaction between 4-chlorobenzoyl chloride and 3-fluorobenzene using anhydrous aluminum chloride as a catalyst. This reaction typically proceeds under mild conditions and yields high purity product. Another approach involves the coupling reaction between 4-chlorobenzoyl chloride and 3-fluorobenzene using palladium-catalyzed cross-coupling methods, which can offer improved yields and selectivity.

The safety profile of (4-Chlorophenyl)(3-fluorophenyl)methanone is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

In conclusion, (4-Chlorophenyl)(3-fluorophenyl)methanone (CAS No. 46698-36-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile reactivity make it an invaluable intermediate for the synthesis of novel drugs and functional materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.